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Compound of Interest

Compound Name: Benzyl Alcohol Glucuronide

Cat. No.: B133966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

benzyl alcohol glucuronide analytical standards. It is designed to assist researchers,

scientists, and drug development professionals in sourcing and utilizing this important

metabolite. This guide includes a comparative summary of suppliers, detailed technical

specifications, and relevant experimental methodologies.

Introduction to Benzyl Alcohol Glucuronide
Benzyl alcohol is an aromatic alcohol commonly used as a preservative, solvent, and fragrance

ingredient in a wide range of products, including pharmaceuticals and cosmetics. In the body,

benzyl alcohol is metabolized primarily in the liver. The main metabolic pathway involves

oxidation to benzoic acid, which is then conjugated with glycine to form hippuric acid and

excreted in the urine. A secondary, but important, metabolic pathway is the direct conjugation of

benzyl alcohol with glucuronic acid to form benzyl alcohol glucuronide. This reaction is

catalyzed by UDP-glucuronosyltransferases (UGTs), a family of enzymes crucial for the

detoxification and elimination of various xenobiotics and endogenous compounds.[1] The

resulting glucuronide is a more water-soluble compound that can be readily excreted. The

availability of a certified analytical standard for benzyl alcohol glucuronide is essential for

pharmacokinetic studies, drug metabolism research, and toxicological assessments.
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Commercial Suppliers of Benzyl Alcohol
Glucuronide Standard
A critical aspect of any research involving metabolite analysis is the availability of high-purity

analytical standards. The following table summarizes the key information for commercial

suppliers of benzyl alcohol glucuronide (CAS No. 5285-02-9).

Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Additiona
l
Informati
on

Biosynth

Benzyl β-

D-

glucopyran

osiduronic

acid

MB158660 5285-02-9 C₁₃H₁₆O₇
284.26

g/mol

Storage:

2°C - 8°C,

keep dry.

For

research

purposes

only.

Toronto

Research

Chemicals

(TRC)

Benzyl β-

D-

Glucopyran

osiduronic

Acid

B276780 5285-02-9 C₁₃H₁₆O₇
284.26

g/mol

Part of

LGC

Group,

specializin

g in

complex

organic

small

molecules.

Note: Purity and other specific details are typically provided on the lot-specific Certificate of

Analysis (CoA), which should be requested from the supplier.

Physicochemical Properties
The following table outlines the key physicochemical properties of benzyl alcohol
glucuronide.
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Property Value Source

IUPAC Name

(2S,3S,4S,5R,6R)-3,4,5-

trihydroxy-6-

(phenylmethoxy)oxane-2-

carboxylic acid

PubChem[2]

Synonyms

Benzyl Alcohol Glucuronide,

Benzyl beta-D-

glucopyranosiduronic acid

PubChem[2]

Appearance Solid (Typical) General knowledge

Solubility Soluble in water General knowledge

Metabolic Pathway of Benzyl Alcohol
The metabolic conversion of benzyl alcohol to its glucuronide conjugate is a key detoxification

pathway. The following diagram illustrates this process.
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Phase I Metabolism

Phase II Conjugation

Benzyl Alcohol
Benzoic Acid

Alcohol Dehydrogenase
Aldehyde Dehydrogenase

UDP-Glucuronosyltransferase
(UGT)

Benzyl Alcohol Glucuronide

UDP-Glucuronic Acid UDP
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Sample Preparation

Analysis

Biological Sample Collection
(e.g., Urine, Plasma)

Internal Standard Spiking

Solid-Phase Extraction (SPE)

Evaporation to Dryness

Reconstitution in Mobile Phase

LC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.hmdb.ca/metabolites/HMDB0003119
https://www.hmdb.ca/metabolites/HMDB0003119
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Alcohol-Glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Alcohol-Glucuronide
https://www.benchchem.com/product/b133966#commercial-suppliers-of-benzyl-alcohol-glucuronide-standard
https://www.benchchem.com/product/b133966#commercial-suppliers-of-benzyl-alcohol-glucuronide-standard
https://www.benchchem.com/product/b133966#commercial-suppliers-of-benzyl-alcohol-glucuronide-standard
https://www.benchchem.com/product/b133966#commercial-suppliers-of-benzyl-alcohol-glucuronide-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

